Cas no 304656-23-3 (2-Pyrazinecarboxylicacid, copper(2+) salt (2:1))

• Product Name: 2-Pyrazinecarboxylicacid, copper(2+) salt (2:1)
• CAS No: 304656-23-3
• MF: C₁₀H₆CuN₄O₄
• MW: 309.725042819977
• MDL: MFCD00064348
• CID: 299547
• PubChem ID: 24858153
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, copper(2+) salt (2:1)
• Copper(II) 2-pyrazinecarboxylate
• COPPER(II) 2-PYRAZINECARBOXYLATE 97
• J-017964
• copper;pyrazine-2-carboxylate
• Copper[ii] 2-pyrazinecarboxylate
• SCHEMBL970038
• starbld0006829
• AKOS025394612
• 304656-23-3
• Copper(II) pyrazine-2-carboxylate
• 2-Pyrazinecarboxylic acid, copper(2+) salt (2:1)
• CPDQQOYHCXKRBR-UHFFFAOYSA-L

• MDL： MFCD00064348
• Inchi： 1S/2C5H4N2O2.Cu/c2*8-5(9)4-3-6-1-2-7-4;/h2*1-3H,(H,8,9);/q;;+2/p-2
• InChI Key： CPDQQOYHCXKRBR-UHFFFAOYSA-L
• SMILES： [Cu+2].[O-]C(C1C=NC=CN=1)=O.[O-]C(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 308.96900
• Monoisotopic Mass: 308.968502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: solid
• PSA: 104.16000
• LogP: 0.19290
• Solubility: Not determined

2-Pyrazinecarboxylicacid, copper(2+) salt (2:1) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives